Cas no 845887-42-5 (4-(2-oxoethoxy)-1H-Indole-2-carbonitrile)

• Product Name: 4-(2-oxoethoxy)-1H-Indole-2-carbonitrile
• CAS No: 845887-42-5
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• CID: 2113851
• PubChem ID: 86033042
• Update Time: 2025-04-21

4-(2-oxoethoxy)-1H-Indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-oxoethoxy)-1H-Indole-2-carbonitrile
• 845887-42-5
• DA-22779

• Inchi： 1S/C11H8N2O2/c12-7-8-6-9-10(13-8)2-1-3-11(9)15-5-4-14/h1-4,6,13H,5H2
• InChI Key： KVTXLINXUGFQTP-UHFFFAOYSA-N
• SMILES： O(CC=O)C1=CC=CC2=C1C=C(C#N)N2

Computed Properties

• Exact Mass: 200.058577502Da
• Monoisotopic Mass: 200.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.9Ų